Cas no 2171756-09-3 (2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid)

• Product Name: 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid
• CAS No: 2171756-09-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5859216
• PubChem ID: 165803943
• Update Time: 2025-10-30

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid
• 2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid
• EN300-1524555
• 2171756-09-3

• Inchi： 1S/C28H36N2O5/c1-27(2,3)15-23(25(33)30(16-24(31)32)28(4,5)6)29-26(34)35-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,15-17H2,1-6H3,(H,29,34)(H,31,32)
• InChI Key： PDBLJUQPDBZCHI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)C(C)(C)C)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid

Compound CAS No. 2171756-09-3: 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic Acid

The compound with CAS No. 2171756-09-3, named 2-N-tert-butyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, a fluorenyl moiety, and an amino acid backbone. The presence of these functional groups makes it a versatile building block for various chemical syntheses and biological applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the synthesis of polymer-based nanocomposites. The tert-butyl group contributes to the molecule's hydrophobicity, while the fluorenyl moiety enhances its electronic properties. These characteristics make it an ideal candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve the devices' efficiency and stability under various operating conditions.

In addition to its material science applications, this compound has also been explored in the field of drug delivery systems. The amino acid backbone of the molecule allows for easy functionalization with bioactive agents, such as peptides or small-molecule drugs. Recent research has focused on its potential as a carrier for targeted drug delivery, where the molecule's structure enables precise delivery of therapeutic agents to specific tissues or cells. This approach has shown promising results in preclinical studies, particularly in cancer therapy.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the tert-butyl derivative, followed by the incorporation of the fluorenyl group through a Friedel-Crafts alkylation reaction. The final step involves the formation of the amino acid backbone via a nucleophilic substitution reaction. This synthesis pathway has been optimized to achieve high yields and excellent purity levels, making it suitable for large-scale production.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendliness. Initial assessments indicate that it exhibits low toxicity to aquatic organisms and can be effectively degraded under aerobic conditions. These properties are critical for its application in industries where environmental impact is a significant concern.

In conclusion, CAS No. 2171756-09-3 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and materials science.